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Compound of Interest

Compound Name: Demethyleneberberine chloride

Cat. No.: B15620807

Disclaimer: This document provides a summary of the currently available information on
demethyleneberberine chloride. It is intended for researchers, scientists, and drug
development professionals. A comprehensive, standardized toxicological profile for
demethyleneberberine chloride is not readily available in the public domain. The information
herein is collated from pharmacological research and safety data for a related compound, and
its limitations are explicitly stated.

Introduction

Demethyleneberberine (DMB), a natural derivative of berberine, is a compound of growing
interest in the scientific community.[1] Primarily investigated for its therapeutic potential, DMB
has demonstrated a range of pharmacological activities, including anti-inflammatory,
antioxidant, and anti-cancer effects.[1][2][3][4] This technical guide aims to synthesize the
existing knowledge regarding the toxicological and safety profile of demethyleneberberine
chloride, drawing from available research and analogous compounds.

Quantitative Toxicological Data

A thorough review of publicly available scientific literature and safety databases reveals a
significant lack of quantitative toxicological data for demethyleneberberine chloride. Key
metrics such as LD50 (median lethal dose), NOAEL (No-Observed-Adverse-Effect Level), and
other standard toxicological endpoints have not been established for this specific compound.
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Safety Data for the Related Compound: Berberine
Chloride

While no specific safety data sheet (SDS) for demethyleneberberine chloride was found,
information is available for the parent compound, berberine chloride. It is crucial to note that
this information is not directly applicable to demethyleneberberine chloride but may offer a
preliminary point of reference for handling and safety precautions.
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Route of
: - . Observed
Test Species Administratio Dose Source
Effects
n
Acute Oral
Toxicity Rat Oral > 15 g/kg Not specified [51[6]
(LD50)
) N N May cause
Skin Contact Not specified Dermal Not specified S [5]
skin irritation.
- . May cause
Eye Contact Not specified Ocular Not specified S [5]
eye irritation.
May cause
constipation
and may
affect the
central
Ingestion Not specified Oral Not specified nervous [5]
system
(somnolence)
. May cause
hypoglycemia
_ o Not
Carcinogenici - - - )
. Not specified Not specified Not specified considered [5]
d carcinogenic.
Reproductive - - - No data
o Not specified Not specified Not specified ] [5]
Toxicity available.

It is imperative to reiterate that the data in this table pertains to berberine chloride, not

demethyleneberberine chloride. The toxicological profile of demethyleneberberine chloride
may differ significantly.
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Known Mechanisms of Action and Signaling
Pathways

Research into the therapeutic applications of demethyleneberberine has elucidated several key
signaling pathways through which it exerts its biological effects. These mechanisms are central

to understanding its potential interactions within biological systems.

Anti-Inflammatory Effects via NF-kB Pathway Inhibition

Demethyleneberberine has been shown to alleviate inflammatory conditions by inhibiting the
NF-kB signaling pathway.[2][3][4][7] This pathway is a critical regulator of the inflammatory
response, and its inhibition by DMB leads to a reduction in the production of pro-inflammatory

cytokines such as IL-6 and TNF-a.[7]
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Inhibition of the NF-kB Signaling Pathway by Demethyleneberberine.

Metabolic Regulation via AMPK Activation

Demethyleneberberine acts as an activator of AMP-activated protein kinase (AMPK).[2][3][4]
AMPK is a key sensor of cellular energy status and plays a crucial role in regulating
metabolism. DMB's ability to activate AMPK is being explored in the context of non-alcoholic
fatty liver disease (NAFLD).[2][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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